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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934

An In-depth Technical Guide to the Safety and Handling of Acid Brown 14

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling precautions for all laboratory chemicals is paramount. This guide
provides a comprehensive overview of the safety protocols and technical data for Acid Brown
14 (C.I. 20195), a versatile azo dye.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. Acid Brown 14 is a red-brown powder with the following characteristics[1]

[2](3]:
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Property Value Source(s)
Molecular Formula C26H16N4Na208S2 [L12113114115]116]
Molecular Weight 622.54 g/mol [11[2][3]

CAS Number 5850-16-8 (2103141516107
Appearance Red-brown powder [11121[3]

pH 75 2]

Water Solubility 1.55 g/L at 20°C [1]

Vapor Pressure 0.001 Pa at 25°C [1]

Density 1.744 g/lcm3 at 20°C [1]

Storage Temperature Room Temperature [1][6]

Toxicological Data

The toxicological profile of Acid Brown 14 indicates moderate toxicity, though comprehensive

data is not always available or consistent across all sources. Prolonged exposure may lead to

skin sensitization or irritation, and inhalation of dust can cause respiratory discomfort[8].
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Test Result Species Source(s)

Acute Oral Toxicity

> 2000 mg/k Rat 7
(LD50) g/kg [7]
No data available;
may cause irritation in
Skin sensitive individuals. ]
) o Rabbit; Human [21[41[7]
Corrosion/Irritation Prolonged or repeated
contact may cause
skin irritation.
No data available;
Serious Eye dust may cause )
o N Rabbit [21[41[7]
Damage/Irritation irritation and
inflammation.
Respiratory or Skin .
o No data available [4107]
Sensitization
No data available;
Germ Cell o
o mutagenicity data [2][4]
Mutagenicity
reported.
No conclusive
Carcinogenicity evidence. Not listed [41[8]
by IARC or NTP.
Reproductive Toxicity No data available [4]
Specific Target Organ No data available;
Toxicity (Single may cause irritation of  [2][4]
Exposure) the respiratory tract.
Specific Target Organ
Toxicity (Repeated No data available [4]
Exposure)

Note: The statement "mutagenicity data reported” suggests that studies have been conducted,
but the results are not specified in the provided source[2].
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Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not publicly available.
However, the methodologies for such tests generally follow standardized guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD).

» Acute Oral Toxicity (LD50): This test typically involves the administration of the substance to
a group of fasted animals (often rats) in graduated doses. The animals are observed for a set
period (e.g., 14 days) for signs of toxicity and mortality. The LD50 is the statistically
estimated dose that would be lethal to 50% of the animals.

o Skin and Eye Irritation: These tests usually involve applying the substance to the skin or into
the eye of a test animal (commonly rabbits) and observing for signs of irritation, such as
redness, swelling, and inflammation over a specific duration.

Safety and Handling Precautions

Proper handling and storage are crucial to minimize the risks associated with Acid Brown 14.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling Acid Brown 14.

Handling Acid Brown 14

If dust is generated

Personal Protective Equipment (PPE)

\/

Respiratory Protection
(Dust respirator)

\/

Hand Protection Eye Protection Skin and Body Protection
(Protective gloves) (Safety glasses/goggles) (Protective clothing, boots)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Acid Brown 14.
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Handling and Storage

» Handling: Always handle Acid Brown 14 in a well-ventilated area, preferably in a chemical
fume hood, to minimize dust generation and accumulation[2][4]. Avoid contact with skin,
eyes, and clothing[2][4]. After handling, wash hands and face thoroughly[4].

o Storage: Store in a cool, dry, and dark place in a tightly closed container[2][4]. Keep away
from incompatible materials such as strong oxidizing and reducing agents[2][7].

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and emergency measures.

Exposure Event First Aid Response
Inhalation »| Move to fresh air fffeeling unwell

Skin Contact =(Rinse skin with water/showeD If irritation or rash occurs Medical Attention
\ 4

Seek medical advice/attention

( If irritation persists
Eye Contact KRinse cautiously with water for several minutes

(—\ If feeling unwell
»| Rinse mouth

Click to download full resolution via product page

Caption: First aid procedures for exposure to Acid Brown 14.
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 Inhalation: If inhaled, move the victim to fresh air and keep them at rest in a comfortable
breathing position. Seek medical attention if you feel unwell[4].

» Skin Contact: Remove all contaminated clothing immediately. Rinse the affected skin with
plenty of water or shower. If skin irritation or a rash occurs, seek medical advice[4].

» Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove
contact lenses if it is easy to do so. Continue rinsing. If eye irritation persists, get medical
attention[4].

 Ingestion: If swallowed, rinse the mouth. Seek medical advice if you feel unwell[4].

o Spills: In case of a spill, clean it up immediately, observing all precautions outlined in the
PPE section. Avoid generating dust. Vacuum or sweep up the material and place it into a
suitable container for disposal[2].

Disposal Considerations

Dispose of Acid Brown 14 and its containers in accordance with local, regional, and national
regulations. Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste[2]. Recommended disposal methods, in order of preference, are recycling or
reworking if feasible, incineration at an authorized facility, or treatment at an approved waste
treatment facility[7].

Stability and Reactivity

Acid Brown 14 is stable under normal temperatures and pressures[2]. However, it is
incompatible with strong oxidizing and reducing agents[2][7]. Hazardous decomposition
products may include irritating and toxic fumes and gases during a fire[2]. Hazardous
polymerization will not occur[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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